Cas no 185212-73-1 (Carbamic acid,[(1S)-1-[[(2S)-2-[(propylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid,[(1S)-1-[[(2S)-2-[(propylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester
• CAS No: 185212-73-1
• MF: C₁₇H₃₁N₃O₄
• MW: 341.445744752884
• CID: 1382532
• Update Time: 2024-08-16

Carbamic acid,[(1S)-1-[[(2S)-2-[(propylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-[[(2S)-2-[(propylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-,1,1-dimethylethyl ester
• Carbamic acid, [(1S)-1-[[(2S)-2-[(propylamino)carbonyl]-1-pyrrolidinyl]carbonyl]propyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C17H31N3O4/c1-6-10-18-14(21)13-9-8-11-20(13)15(22)12(7-2)19-16(23)24-17(3,4)5/h12-13H,6-11H2,1-5H3,(H,18,21)(H,19,23)/t12-,13-/m0/s1
• InChI Key： JQKZKVRONGVHQU-STQMWFEESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C(N1CCC[C@H]1C(NCCC)=O)=O)CC

Computed Properties

• Exact Mass: 341.23163

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 553.0±50.0 °C(Predicted)
• PSA: 87.74
• pka: 11.57±0.46(Predicted)